Iridium/nickel dual catalyzed hydroacylation of hetero-bicyclic alkenes under visible-light irradiation†
Organic Chemistry Frontiers Pub Date: 2023-11-14 DOI: 10.1039/D3QO01377D
Abstract
Hetero-bicyclic alkenes are versatile synthetic motifs for the synthesis of highly substituted ring systems. The transition metal-catalyzed reactions of hetero-bicyclic alkenes with various kinds of nucleophiles have been well developed. We report herein an iridium/nickel dual catalyst umpolung hydroacylation of hetero-bicyclic alkenes under visible-light irradiation. By using easily accessible and stable carboxylic acids as acyl radical sources, a wide range of hetero-bicyclic alkenes, including both oxabenzonorbornadienes and azabenzonorbornadienes, were transformed into the corresponding hydroacylation products at room temperature. This protocol is distinguished by its mild conditions, wide scope, and easily accessible acyl radical sources, thus providing a photoredox/nickel synergistic catalysis platform for hydroacylation reactions.
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